Cas no 941868-33-3 (1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)
1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 1,2-dihydro-1-[(3-nitrophenyl)methyl]-2-oxo-
- 941868-33-3
- EN300-238296
- 1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid
- 1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- AKOS010987882
- AB90684
- F2153-0003
- 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
-
- MDL: MFCD09240612
- Inchi: 1S/C13H10N2O5/c16-12-11(13(17)18)5-2-6-14(12)8-9-3-1-4-10(7-9)15(19)20/h1-7H,8H2,(H,17,18)
- InChI Key: XAZGBADMKOHGBD-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(O)=O
Computed Properties
- Exact Mass: 274.05897142g/mol
- Monoisotopic Mass: 274.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 103Ų
1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N127021-100mg |
1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic Acid |
941868-33-3 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N127021-500mg |
1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic Acid |
941868-33-3 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | N127021-1g |
1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic Acid |
941868-33-3 | 1g |
$ 615.00 | 2022-06-03 | ||
| Advanced ChemBlocks | L20568-1G |
1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 1G |
$735 | 2023-09-15 | |
| Advanced ChemBlocks | L20568-5G |
1-(3-Nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 5G |
$2,335 | 2023-09-15 | |
| Enamine | EN300-238296-0.05g |
1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-238296-0.1g |
1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-238296-0.25g |
1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-238296-0.5g |
1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-238296-1.0g |
1-[(3-nitrophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
941868-33-3 | 95% | 1.0g |
$557.0 | 2024-06-19 |
1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Introduction to 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 941868-33-3)
1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 941868-33-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse biological activities and pharmacological applications. The presence of a nitrophenyl substituent and a methyl group at the 1-position, coupled with the carboxylic acid functionality at the 3-position, endows this molecule with unique chemical and biological properties that make it a promising candidate for further investigation.
The structural framework of 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid is characterized by a fused ring system consisting of a pyridine ring and a dihydropyridine moiety. The nitrophenyl group, specifically the 3-nitro substituent, introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. This feature is particularly relevant in drug design, as it can modulate binding affinity and selectivity. Additionally, the methyl group at the 1-position contributes to steric hindrance and may affect the compound's solubility and metabolic stability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological properties of 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid with greater precision. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The nitro group's ability to engage in hydrogen bonding and dipole-dipole interactions with biological targets further enhances its potential as a pharmacophore. Furthermore, the dihydropyridine core is well-known for its role in calcium channel modulation, making this compound a candidate for exploring novel therapeutic strategies in cardiovascular diseases.
In vitro studies have begun to uncover the mechanistic aspects of 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, revealing its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, and inhibiting their activity could lead to significant therapeutic benefits. The nitrophenyl moiety appears to play a crucial role in modulating enzyme kinetics, potentially through redox interactions that alter enzyme conformational states. This insight aligns with current trends in drug development, where targeting redox-sensitive pathways is increasingly recognized as a viable strategy for treating chronic inflammatory disorders.
The synthesis of 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols or nitrated aromatic compounds with β-keto esters or ketones under controlled conditions. Advances in green chemistry principles have also influenced synthetic methodologies, emphasizing sustainable solvents and catalytic systems that minimize environmental impact. Such approaches are essential for large-scale production and ensure compliance with regulatory standards governing pharmaceutical manufacturing.
From a medicinal chemistry perspective, the structural features of 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid offer opportunities for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening algorithms, researchers can identify analogs with enhanced potency or improved pharmacokinetic profiles. The nitro group's tunability allows for modifications that can fine-tune electronic properties, while the carboxylic acid functionality provides a site for further derivatization into esters or amides—conjugates that may enhance bioavailability or target specificity.
Preclinical investigations have begun to assess the safety and efficacy of 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid in animal models of inflammation and pain. Initial results suggest that this compound demonstrates promising anti-inflammatory effects without significant side effects at tested doses. The ability of the nitrophenyl group to interact with heme-containing proteins has been hypothesized as a mechanism contributing to its therapeutic action. Such findings are encouraging for further development into clinical trials, where additional parameters such as dosing regimens and long-term safety will be evaluated.
The future direction of research on 1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid includes exploring its potential applications in other therapeutic areas beyond inflammation management. Its structural similarity to known calcium channel blockers suggests possible utility in cardiovascular research, while its interaction with oxidative stress pathways positions it as a candidate for neuroprotective therapies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these preclinical findings into tangible medical breakthroughs.
In conclusion,1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 941868-33) represents an intriguing compound with multifaceted pharmacological potential. Its unique structural attributes—particularly the presence of a nitrophenyl substituent—make it an attractive scaffold for medicinal chemists seeking novel therapeutics. As research progresses, further elucidation of its mechanism(s) of action will be essential in guiding rational drug design efforts aimed at optimizing efficacy and safety profiles for clinical applications.
941868-33-3 (1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)